N-(4-bromo-2-ethylphenyl)-2-(4-chlorophenyl)acetamide

• IUPAC Name: N-(4-bromo-2-ethylphenyl)-2-(4-chlorophenyl)acetamide
• InChI: InChI=1S/C16H15BrClNO/c1-2-12-10-13(17)5-8-15(12)19-16(20)9-11-3-6-14(18)7-4-11/h3-8,10H,2,9H2,1H3,(H,19,20)
• InChI Key: JEMVOFHGFWUHDL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)Br)NC(=O)CC2=CC=C(C=C2)Cl
• Molecular Formula: C16H15BrClNO
• Molecular Weight: 352.65 g/mol

Description

N-(4-bromo-2-ethylphenyl)-2-(4-chlorophenyl)acetamide is an organic compound characterized by the presence of bromine, chlorine, and ethyl groups attached to a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-bromo-2-ethylphenyl)-2-(4-chlorophenyl)acetamide typically involves the reaction of 4-bromo-2-ethylphenylamine with 4-chlorophenylacetyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction conditions usually involve maintaining the temperature at around 0-5°C to control the rate of reaction and prevent side reactions.

Industrial Production Methods

In an industrial setting, the production of this compound may involve a continuous flow process to ensure consistent quality and yield. The use of automated systems for precise control of reaction parameters such as temperature, pressure, and reactant concentrations is common. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions

N-(4-bromo-2-ethylphenyl)-2-(4-chlorophenyl)acetamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into amines or alcohols.

Substitution: Halogen atoms in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu) are employed for nucleophilic substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of amines or alcohols.

Substitution: Formation of new compounds with different functional groups replacing the halogen atoms.

Scientific Research Applications

N-(4-bromo-2-ethylphenyl)-2-(4-chlorophenyl)acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique chemical structure.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(4-bromo-2-ethylphenyl)-2-(4-chlorophenyl)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• N-(4-bromo-2-methylphenyl)-2-(4-chlorophenyl)acetamide
• N-(4-bromo-2-ethylphenyl)-2-(4-fluorophenyl)acetamide
• N-(4-chloro-2-ethylphenyl)-2-(4-bromophenyl)acetamide

Uniqueness

N-(4-bromo-2-ethylphenyl)-2-(4-chlorophenyl)acetamide is unique due to the specific arrangement of bromine, chlorine, and ethyl groups on the phenyl rings. This unique structure imparts distinct chemical and biological properties, making it valuable for various applications.